Cas no 1427432-71-0 (Methyl 3-(hydroxymethyl)-4-methylbenzoate)

• Product Name: Methyl 3-(hydroxymethyl)-4-methylbenzoate
• CAS No: 1427432-71-0
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 4599084
• PubChem ID: 54162855
• Update Time: 2025-10-31

Methyl 3-(hydroxymethyl)-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(hydroxymethyl)-4-methylbenzoate
• CHC43271
• Z1917996934
• Methyl 3-(hydroxymethyl)-4-methylbenzoate

• Inchi： 1S/C10H12O3/c1-7-3-4-8(10(12)13-2)5-9(7)6-11/h3-5,11H,6H2,1-2H3
• InChI Key： QSMKKOCKOHLUSC-UHFFFAOYSA-N
• SMILES： OCC1C=C(C(=O)OC)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-(hydroxymethyl)-4-methylbenzoate

Methyl 3-(hydroxymethyl)-4-methylbenzoate (CAS No. 1427432-71-0): A Comprehensive Overview

Methyl 3-(hydroxymethyl)-4-methylbenzoate, identified by its Chemical Abstracts Service (CAS) number 1427432-71-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a benzoate core with hydroxymethyl and methyl substituents, has garnered attention due to its potential applications in various scientific domains. The structural characteristics of Methyl 3-(hydroxymethyl)-4-methylbenzoate make it a versatile intermediate in organic synthesis, and its biological activities have been explored in recent studies, particularly in the context of drug discovery and development.

The benzoate moiety is a well-known pharmacophore in medicinal chemistry, often contributing to the bioactivity of therapeutic agents. The presence of both hydroxymethyl and methyl groups in Methyl 3-(hydroxymethyl)-4-methylbenzoate introduces additional functional sites that can be modified for specific biological effects. This compound has been investigated for its potential role in the synthesis of novel molecules with anti-inflammatory, antioxidant, and antimicrobial properties.

Recent research has highlighted the importance of derivatives of benzoic acid in developing new pharmaceuticals. Studies have demonstrated that modifications at the 3- and 4-positions of the benzoate ring can significantly influence the pharmacokinetic and pharmacodynamic properties of the resulting compounds. Methyl 3-(hydroxymethyl)-4-methylbenzoate serves as a valuable precursor in these studies, allowing researchers to explore the effects of different substituents on biological activity.

In addition to its pharmaceutical applications, Methyl 3-(hydroxymethyl)-4-methylbenzoate has shown promise in materials science. Its ability to act as a chelating agent and a building block for more complex molecules makes it useful in the synthesis of polymers and coordination complexes. These materials have potential applications in catalysis, sensors, and advanced materials engineering.

The synthesis of Methyl 3-(hydroxymethyl)-4-methylbenzoate typically involves multi-step organic reactions, including esterification and reduction processes. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical use. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize the compound.

The biological activity of Methyl 3-(hydroxymethyl)-4-methylbenzoate has been studied extensively in vitro and in vivo. Preclinical trials have indicated that derivatives of this compound exhibit promising anti-inflammatory effects by modulating key signaling pathways involved in inflammation. These findings suggest that further investigation into the pharmacological properties of Methyl 3-(hydroxymethyl)-4-methylbenzoate could lead to the development of new therapeutic agents for treating chronic inflammatory diseases.

The compound's structural flexibility also makes it a valuable scaffold for drug design. By incorporating additional functional groups or exploring different analogs, researchers can fine-tune the biological activity to target specific diseases or conditions. This approach aligns with the growing trend in personalized medicine, where drugs are tailored to individual patient needs based on their unique biological profiles.

In conclusion, Methyl 3-(hydroxymethyl)-4-methylbenzoate (CAS No. 1427432-71-0) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and biological activities make it a compelling subject for further research. As our understanding of its properties continues to evolve, so too will its role in advancing scientific discovery and innovation.